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Compound of Interest

5-Nitro-2-
Compound Name:
(trifluoromethoxy)benzaldehyde

CAS No.: 160503-78-6

Cat. No.: B3040131

Get Quote

\ J

The structure of 5-Nitro-2-(trifluoromethoxy)benzaldehyde is defined by a benzene ring
substituted with an aldehyde group at position 1, a trifluoromethoxy group at position 2, and a
nitro group at position 5. The combination of these groups dictates its electronic nature and,
consequently, its chemical behavior.

The trifluoromethoxy (-OCF3) and nitro (-NO2) groups are potent electron-withdrawing groups.
The -OCF3 group exerts a strong -1 (inductive) effect, while the -NO2 group exerts both -l and -
R (resonance) effects. Their placement on the ring significantly influences the electrophilicity of
the aldehyde's carbonyl carbon and the reactivity of the aromatic ring itself.

A summary of its predicted and calculated properties, based on structurally similar compounds,
is presented below.
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Predicted Value /

Source | Basis of

Property . o
Information Prediction
) Compound not commercially
CAS Number Not Assigned
cataloged
Molecular Formula CsHaF3NOa4
Molecular Weight 235.12 g/mol Calculated
Based on analogs like 5-nitro-
Pale-yellow to yellow-brown 2-
Appearance , .
solid (trifluoromethyl)benzaldehyde[
1]
Insoluble in water; Soluble in _
- ] Based on general properties of
Solubility common organic solvents

(DCM, Ethyl Acetate, DMF)

nitrobenzaldehydes|[2]

Reactivity Profile

Highly electrophilic aldehyde,
susceptible to nucleophilic

attack

Inferred from electronic effects
of -NO2z and -OCFs groups|[3]

Thermal Stability

Potentially energetic due to the

nitro group; handle with care

General precaution for nitro-

aromatic compounds[4]

Electronic Landscape and Predicted Chemical

Reactivity

The confluence of a nitro group and a trifluoromethoxy group creates a highly electron-deficient

aromatic system. This has profound implications for the molecule's reactivity:

o Enhanced Aldehyde Electrophilicity: The strong electron-withdrawing nature of both the ortho

-OCF3 and para -NO2 groups (relative to the aldehyde) significantly increases the partial

positive charge on the carbonyl carbon. This makes the aldehyde exceptionally reactive

towards nucleophiles compared to unsubstituted benzaldehyde. This heightened reactivity is

advantageous in reactions like condensations (e.g., Knoevenagel, Claisen-Schmidt),

reductive aminations, and additions of organometallic reagents.[3]
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» Aromatic Ring Reactivity: The ring is highly deactivated towards electrophilic aromatic
substitution. Conversely, it is activated for nucleophilic aromatic substitution (SNA:),
particularly for substituents positioned ortho or para to the strong electron-withdrawing
groups.

e The Nitro Group as a Synthetic Handle: The nitro group itself is a versatile functional group.
It can be readily reduced to an amine, which opens up a vast array of subsequent chemical
transformations, including diazotization, amide coupling, and sulfonamide formation. This
synthetic utility is a cornerstone of many drug discovery programs.

The workflow for a typical nucleophilic addition to this aldehyde would be expected to proceed
with high efficiency.

5-Nitro-2-(trifluoromethoxy)benzaldehyde
(Highly Electrophilic Carbonyl)

Nucleophile (Nu-H)
(e.g., Amine, Enolate, Grignard Reagent)

Nucleophilic Attack

Tetrahedral Intermediate

Protonation / Elimination

Addition Product

(e.g., Imine, Chalcone, Alcohol)

Click to download full resolution via product page
Caption: Predicted workflow for nucleophilic addition reactions.

Proposed Synthesis Strategy

A plausible synthetic route to 5-Nitro-2-(trifluoromethoxy)benzaldehyde can be designed
based on established methods for analogous compounds, such as the synthesis of
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fluoronitrobenzaldehydes.[5] A common strategy involves the halogen-exchange (Halex)
reaction on a suitable precursor.

Step-by-Step Protocol: Proposed Synthesis

o Starting Material Selection: The synthesis could commence from 2-Chloro-5-
nitrobenzaldehyde, a commercially available starting material.

o Trifluoromethoxylation: The key step is the introduction of the -OCF3 group. This is
challenging. While direct nucleophilic substitution of a chloro group with a trifluoromethoxide
source is difficult, a multi-step sequence is more plausible. A more viable route might involve
the reduction of the nitro group, protection of the resulting amine, hydroxylation of the chloro-
position (e.g., via a Buchwald-Hartwig reaction), followed by trifluoromethylation of the
hydroxyl group and re-oxidation/nitration. A more direct, albeit potentially lower-yielding,
approach could involve copper- or palladium-catalyzed trifluoromethoxylation of an aryl
halide or boronic acid precursor.

 Alternative: Nitration of a Precursor: An alternative strategy would be the nitration of 2-
(trifluoromethoxy)benzaldehyde.[6] The -OCF3 group is ortho, para-directing. Nitration would
likely yield a mixture of isomers, including the desired 5-nitro product, which would then
require chromatographic separation.

o Reaction Setup: Dissolve 2-(trifluoromethoxy)benzaldehyde in concentrated sulfuric acid
at 0°C.

o Nitration: Add a stoichiometric amount of fuming nitric acid dropwise while maintaining the
temperature below 5°C.

o Reaction Monitoring: Stir the mixture for several hours, monitoring the reaction progress
by TLC or GC-MS.

o Workup: Carefully pour the reaction mixture onto crushed ice, which should precipitate the
crude product.

o Purification: Filter the solid, wash with cold water until the filtrate is neutral, and then purify
by recrystallization or column chromatography to isolate the 5-nitro isomer.
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Proposed Synthesis via Nitration

HNOs / H2S04
(Nitrating Mixture)

2-(Trifluoromethoxy)benzaldehyde

Chromatographic Separation g 5-Nitro-2-(trfluoromethoxy)benzaldehyde

Electrophilic Aromatic Substitution
(Nitration)

Click to download full resolution via product page

Caption: Proposed synthesis workflow via nitration.

Applications in Drug Discovery and Medicinal
Chemistry

The incorporation of trifluoromethyl (-CF3) and trifluoromethoxy (-OCF3) groups is a well-

established strategy in modern drug design to enhance key pharmaceutical properties.[7][8]

Metabolic Stability: The C-F bond is exceptionally strong, making the -OCF3 group highly
resistant to metabolic degradation by cytochrome P450 enzymes. This can increase the half-
life and bioavailability of a drug candidate.[8]

Lipophilicity: The -OCF3 group is one of the most lipophilic substituents used in medicinal
chemistry. Increased lipophilicity can improve a molecule's ability to cross cellular
membranes, including the blood-brain barrier.[8]

Modulation of pKa and Conformation: The electronic properties of the -OCF3 group can alter
the pKa of nearby ionizable groups, affecting a drug's solubility and target-binding
interactions.

Bioisosterism: The nitro group is a common feature in pharmacologically active molecules,
often acting as a hydrogen bond acceptor or participating in charge-transfer interactions with
biological targets.[9] Hydrazones derived from 5-nitro-2-furaldehyde, for example, have
shown significant trypanocidal activity.[10]
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This molecular scaffold would be of interest for developing novel kinase inhibitors, GPCR
modulators, or anti-infective agents, where fine-tuning of metabolic stability and cell
permeability is critical.

Analytical Characterization Profile

The identity and purity of 5-Nitro-2-(trifluoromethoxy)benzaldehyde would be confirmed
using standard analytical techniques. The expected spectral features are outlined below.
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Technique Expected Features

- Aldehyde proton (CHO): Singlet, downfield
shift (~10.0-10.5 ppm) due to deshielding. -
Aromatic protons: Three distinct signals in the

H NMR aromatic region (7.5-9.0 ppm), exhibiting
coupling patterns consistent with a 1,2,5-
trisubstituted benzene ring. Significant downfield
shifts are expected due to the electron-

withdrawing groups.

- Carbonyl carbon: Signal around 185-195 ppm.
- Aromatic carbons: Six signals, including two
quaternary carbons attached to the -OCF3 and -

13C NMR _
NO:2 groups. The carbon of the -OCF3 group will
appear as a quartet due to coupling with

fluorine.

- A single sharp signal for the -OCFs group, as
F NMR . _
all three fluorine atoms are equivalent.

- C=0 stretch (aldehyde): Strong absorption
band around 1700-1720 cm~2. - N-O stretch
(nitro): Two characteristic strong bands around
1520-1560 cm~* (asymmetric) and 1340-1360

cm~1 (symmetric). - C-F stretch: Strong

IR Spectroscopy

absorptions in the 1100-1300 cm™1 region.

- Molecular lon Peak (M+): Expected at m/z =
M Spect . 235.01. High-resolution mass spectrometry
ass Spectrometr
P Y would be used to confirm the elemental

composition.

Safety and Handling

As a matter of sound laboratory practice, 5-Nitro-2-(trifluoromethoxy)benzaldehyde should
be handled with appropriate personal protective equipment (PPE), including safety glasses,
gloves, and a lab coat.

© 2026 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b3040131/docs?utm_src=pdf-body#core-chemical-identity-and-predicted-physicochemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3040131?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Hazard Statements (Predicted): Based on analogs, it is predicted to cause skin and serious
eye irritation.[6][11] It may also be harmful if swallowed.[12]

e Handling Precautions:

o

Work in a well-ventilated fume hood.[13]

[¢]

Avoid breathing dust/fumes.[13]

[¢]

Wash hands thoroughly after handling.[6]

[e]

Store in a cool, dry, well-ventilated place, away from heat and sources of ignition.[12]

o

Given the nitro group, consider the potential for thermal decomposition and avoid
excessive heating.

Conclusion

While 5-Nitro-2-(trifluoromethoxy)benzaldehyde represents a novel chemical entity, a
comprehensive understanding of its properties and reactivity can be extrapolated from the well-
documented chemistry of its constituent parts. The powerful combination of the aldehyde,
trifluoromethoxy, and nitro functional groups creates a highly versatile building block. Its
enhanced electrophilicity makes it an excellent substrate for a variety of synthetic
transformations, while the physicochemical properties imparted by the -OCF3 and -NO2 groups
make it a compelling scaffold for applications in drug discovery and materials science. This
guide provides a foundational, predictive framework to support future research and synthesis of
this promising molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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